N-(3-acetylphenyl)-3-cyclopentylpropanamide

• Molecular Formula: C16H21NO2
• Molecular Weight: 259.34 g/mol
• IUPAC Name: N-(3-acetylphenyl)-3-cyclopentylpropanamide
• InChI: InChI=1S/C16H21NO2/c1-12(18)14-7-4-8-15(11-14)17-16(19)10-9-13-5-2-3-6-13/h4,7-8,11,13H,2-3,5-6,9-10H2,1H3,(H,17,19)
• InChI Key: PAUYTWLSCLCCAE-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CCC2CCCC2

Description

N-(3-acetylphenyl)-3-cyclopentylpropanamide, also known as CPP-ACP, is a synthetic compound that has gained significant attention in the field of dentistry due to its potential use in the prevention and treatment of dental caries. CPP-ACP is a white crystalline powder that is soluble in water and has a molecular weight of 365.5 g/mol.

Mechanism of Action

N-(3-acetylphenyl)-3-cyclopentylpropanamide works by binding to the tooth surface and forming a protective layer that helps to prevent the demineralization of enamel and dentin. It also helps to promote the remineralization of these structures by providing a source of calcium and phosphate ions.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects on the oral environment. It has been shown to increase the pH of dental plaque, reduce the production of acid by cariogenic bacteria, and enhance the antibacterial activity of saliva.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-acetylphenyl)-3-cyclopentylpropanamide for lab experiments is its ability to be easily synthesized in high yield and purity. It is also relatively stable and can be stored for extended periods of time without degradation. However, one limitation of this compound is that it can be difficult to work with due to its hydrophobic nature and tendency to aggregate.

Future Directions

There are a number of potential future directions for research on N-(3-acetylphenyl)-3-cyclopentylpropanamide. One area of interest is the development of new formulations and delivery systems that can enhance its efficacy and ease of use. Another area of interest is the investigation of its potential use in the treatment of other oral conditions such as periodontal disease and oral cancer. Finally, there is a need for further research on the safety and toxicity of this compound to ensure its suitability for clinical use.

Synthesis Methods

N-(3-acetylphenyl)-3-cyclopentylpropanamide is synthesized through the reaction of cyclopentylamine and 3-acetylbenzoic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction results in the formation of this compound in high yield and purity.

Scientific Research Applications

N-(3-acetylphenyl)-3-cyclopentylpropanamide has been extensively studied for its potential use in the prevention and treatment of dental caries. It has been shown to be effective in remineralizing enamel and dentin, reducing the incidence of dental caries, and inhibiting the growth of cariogenic bacteria such as Streptococcus mutans.